Cas no 1427379-00-7 (3-amino-2-methoxypropanoic acid hydrochloride)

• Product Name: 3-amino-2-methoxypropanoic acid hydrochloride
• CAS No: 1427379-00-7
• MF: C₄H₁₀ClNO₃
• MW: 155.580100536346
• CID: 4598903
• PubChem ID: 71757752
• Update Time: 2025-05-20

3-amino-2-methoxypropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methoxypropanoic acid hydrochloride

• Inchi： 1S/C4H9NO3.ClH/c1-8-3(2-5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H
• InChI Key： CUAOFORMZOQXFC-UHFFFAOYSA-N
• SMILES： C(OC)(CN)C(=O)O.Cl

Additional information on 3-amino-2-methoxypropanoic acid hydrochloride

Introduction to 3-amino-2-methoxypropanoic acid hydrochloride (CAS No. 1427379-00-7) and Its Emerging Applications in Chemical Biology

3-amino-2-methoxypropanoic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1427379-00-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This zwitterionic amino acid derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of both an amino group and a methoxy-substituted hydroxyl group, combined with its hydrochloride salt form, makes it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The molecular structure of 3-amino-2-methoxypropanoic acid hydrochloride consists of a three-carbon backbone, with the amino group at the terminal carbon and a methoxy group on the second carbon. This configuration imparts distinct chemical reactivity, enabling its use in various synthetic pathways. The hydrochloride salt form enhances its solubility in aqueous systems, making it more amenable for biological assays and pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel amino acid derivatives as pharmacological agents. 3-amino-2-methoxypropanoic acid hydrochloride has been investigated for its potential role in modulating enzyme activity and as a building block for more complex peptidomimetics. Its zwitterionic nature allows it to interact with biological targets in multiple ways, potentially enhancing binding affinity and selectivity.

One of the most compelling aspects of 3-amino-2-methoxypropanoic acid hydrochloride is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including signal transduction, protein degradation, and blood clotting. Inhibiting specific proteases has therapeutic implications for conditions such as cancer, inflammation, and infectious diseases. The structural features of this compound make it an attractive scaffold for designing inhibitors that can selectively target disease-causing proteases.

Recent studies have demonstrated that derivatives of 3-amino-2-methoxypropanoic acid hydrochloride can exhibit inhibitory effects on certain proteases by mimicking natural substrates or by occupying active sites. For instance, modifications to the methoxy group or the amino terminus have been shown to enhance binding affinity to target enzymes. These findings highlight the compound's potential as a lead molecule for drug development.

Another area where 3-amino-2-methoxypropanoic acid hydrochloride shows promise is in the field of bioconjugation chemistry. The presence of both functional groups allows for facile attachment to other biomolecules, such as peptides, antibodies, or small organic molecules. This capability is particularly valuable in the development of targeted therapies, where covalent linking can improve pharmacokinetic properties and reduce off-target effects.

The synthesis of 3-amino-2-methoxypropanoic acid hydrochloride can be achieved through multiple routes, each with its own advantages depending on scalability and purity requirements. Common methods include reductive amination of α-haloketones followed by methoxylation, or direct functionalization of propylamine derivatives. Advances in synthetic methodologies have enabled higher yields and purities, making this compound more accessible for research applications.

In conclusion, 3-amino-2-methoxypropanoic acid hydrochloride (CAS No. 1427379-00-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from protease inhibition to bioconjugation chemistry. As research continues to uncover new biological functions and synthetic possibilities, this compound is poised to play an increasingly important role in drug discovery and development.